Cas no 865288-11-5 (N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide)

• Product Name: N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide
• CAS No: 865288-11-5
• MF: C₁₁H₉N₃O₄S
• MW: 279.271860837936
• CID: 6466167
• Update Time: 2025-07-16

N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide
• N-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)-5,6-dihydro-1,4-dioxine-2-carboxamide
• 1,4-Dioxin-2-carboxamide, 5,6-dihydro-N-[5-(2-thienyl)-1,3,4-oxadiazol-2-yl]-

• Inchi： 1S/C11H9N3O4S/c15-9(7-6-16-3-4-17-7)12-11-14-13-10(18-11)8-2-1-5-19-8/h1-2,5-6H,3-4H2,(H,12,14,15)
• InChI Key： SVYNYEDWPIGQBR-UHFFFAOYSA-N
• SMILES： O1CCOC=C1C(NC1=NN=C(C2SC=CC=2)O1)=O

Experimental Properties

• Density: 1.530±0.06 g/cm3(Predicted)
• pka: 11.26±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide

Recent Advances in the Study of N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide (CAS: 865288-11-5)

In recent years, the compound N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide (CAS: 865288-11-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural features combining a thiophene ring, an oxadiazole moiety, and a dihydrodioxine carboxamide group, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of investigation has been the compound's role as a modulator of specific biological targets. Recent in vitro and in vivo studies have demonstrated that N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide exhibits potent inhibitory effects on certain enzymes involved in inflammatory and oncogenic pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) highlighted its ability to selectively inhibit cyclooxygenase-2 (COX-2) with an IC50 value in the nanomolar range, suggesting its potential as an anti-inflammatory agent with reduced gastrointestinal side effects compared to traditional NSAIDs.

The synthetic methodology for this compound has also been refined in recent studies. A 2024 paper in Organic & Biomolecular Chemistry described an optimized multi-step synthesis route that improves yield and purity while reducing the use of hazardous reagents. This advancement is particularly significant for scaling up production for preclinical and clinical studies. The paper also detailed the compound's stability under various physiological conditions, which is crucial for its pharmacokinetic profile.

Structural-activity relationship (SAR) studies have provided valuable insights into how modifications to the thiophene or oxadiazole rings affect the compound's biological activity. Computational modeling and X-ray crystallography data have revealed that the planar conformation of the oxadiazole-thiophene system is critical for target binding, while the dihydrodioxine moiety contributes to solubility and membrane permeability. These findings, published in ACS Chemical Biology (2023), are guiding the design of next-generation analogs with improved efficacy and safety profiles.

Emerging research has also explored the compound's potential in combination therapies. A recent study in Cancer Research (2024) demonstrated synergistic effects when N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide was administered with standard chemotherapeutic agents in various cancer cell lines, particularly those with resistance mechanisms. The compound appears to sensitize cancer cells by modulating ATP-binding cassette (ABC) transporter proteins, thereby overcoming multidrug resistance.

Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies in animal models have shown variable oral bioavailability, prompting ongoing research into prodrug strategies and novel formulation approaches. Additionally, comprehensive toxicology assessments are underway to establish its safety margin, with preliminary data presented at the 2023 American Chemical Society national meeting indicating favorable results at therapeutic doses.

In conclusion, N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide (CAS: 865288-11-5) represents an exciting area of research in medicinal chemistry. Its multifaceted biological activities, coupled with recent synthetic and structural insights, make it a compelling candidate for further development as a therapeutic agent. Future research directions likely will focus on clinical translation, combination therapy optimization, and the development of structurally related compounds with enhanced properties.